Cas no 62936-26-9 (1-(2-methylpropyl)-4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)piperazine dihydrochloride)

• Product Name: 1-(2-methylpropyl)-4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)piperazine dihydrochloride
• CAS No: 62936-26-9
• MF: C₁₈H₃₄Cl₂N₂
• MW: 349.381963253021
• CID: 1647840
• PubChem ID: 64439
• Update Time: 2025-04-21

1-(2-methylpropyl)-4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)piperazine dihydrochloride
• Piperazine, 1-(1-adamantyl)-4-isobutyl-, 2HCl
• 1-(1-adamantyl)-4-(2-methylpropyl)piperazine,dihydrochloride
• 1-(1-Adamantyl)-4-isobutylpiperazine dihydrochloride
• Adamantane, 1-(1-(4-isobutyl)piperazinyl)-, dihydrochloride
• 62936-26-9
• DTXSID40212140
• Piperazine, 1-(1-adamantyl)-4-isobutyl-, dihydrochloride

• Inchi： 1S/C18H32N2.2ClH/c1-14(2)13-19-3-5-20(6-4-19)18-10-15-7-16(11-18)9-17(8-15)12-18;;/h14-17H,3-13H2,1-2H3;2*1H
• InChI Key： IPVMVFUJNCFKLM-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCN(CC(C)C)CC1)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 348.21022
• Monoisotopic Mass: 348.209905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5

Experimental Properties

• Boiling Point: 345.8°C at 760 mmHg
• Flash Point: 147.9°C
• PSA: 6.48